Cas no 1822555-35-0 (Tert-butyl 2-(1,2-dihydroxyethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(1,2-dihydroxyethyl)pyrrolidine-1-carboxylate
• CAS No: 1822555-35-0
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 6483988
• PubChem ID: 130004284
• Update Time: 2025-05-23

Tert-butyl 2-(1,2-dihydroxyethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1822555-35-0
• tert-butyl 2-(1,2-dihydroxyethyl)pyrrolidine-1-carboxylate
• EN300-1711297
• Tert-butyl 2-(1,2-dihydroxyethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(15)12-6-4-5-8(12)9(14)7-13/h8-9,13-14H,4-7H2,1-3H3
• InChI Key： HCRZAYCPYUSQMY-UHFFFAOYSA-N
• SMILES： OC(CO)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70Ų

Additional information on Tert-butyl 2-(1,2-dihydroxyethyl)pyrrolidine-1-carboxylate

Comprehensive Analysis of Tert-butyl 2-(1,2-dihydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 1822555-35-0)

Tert-butyl 2-(1,2-dihydroxyethyl)pyrrolidine-1-carboxylate (CAS No. 1822555-35-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine backbone and dihydroxyethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its tert-butyl carbamate (Boc) protecting group enhances stability, making it invaluable in peptide chemistry and drug development.

In recent years, the demand for pyrrolidine derivatives has surged due to their applications in central nervous system (CNS) drug discovery and enzyme inhibition. Researchers frequently search for "Boc-protected pyrrolidine synthesis" or "CAS 1822555-35-0 applications," reflecting its relevance in modern medicinal chemistry. The compound’s chiral centers and hydrophilic moieties also make it a candidate for asymmetric catalysis and bioconjugation strategies.

From a synthetic perspective, Tert-butyl 2-(1,2-dihydroxyethyl)pyrrolidine-1-carboxylate is often prepared via stereoselective hydroxylation of pyrrolidine precursors, followed by Boc protection. Its water solubility and low toxicity align with the growing focus on green chemistry and sustainable synthesis. These properties address frequent queries like "eco-friendly pyrrolidine derivatives" or "safe handling of CAS 1822555-35-0."

The compound’s potential extends to prodrug design, where its diol group can be leveraged for targeted drug delivery. This aligns with trending topics such as "precision medicine" and "biodegradable drug carriers." Additionally, its structural features are explored in glycobiology for mimicking carbohydrate motifs, a hotspot in antiviral research post-COVID-19.

Analytical characterization of CAS 1822555-35-0 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with Good Manufacturing Practices (GMP), a critical concern for industries searching for "high-purity pyrrolidine intermediates." The compound’s melting point and storage conditions (often under nitrogen atmosphere) are also frequently documented to maintain stability.

In conclusion, Tert-butyl 2-(1,2-dihydroxyethyl)pyrrolidine-1-carboxylate exemplifies the intersection of structural complexity and practical utility. Its role in peptide therapeutics, catalysis, and material science underscores its multidisciplinary appeal. As research trends shift toward personalized medicine and biocompatible materials, this compound is poised to remain a focal point in scientific innovation.